Cas no 1225637-14-8 (4-(3-Methoxy-phenyl)-5-methyl-thiazol-2-ylamine)

• Product Name: 4-(3-Methoxy-phenyl)-5-methyl-thiazol-2-ylamine
• CAS No: 1225637-14-8
• MF: C₁₁H₁₂N₂OS
• MW: 220.290781021118
• MDL: MFCD16483250
• CID: 4688875
• Update Time: 2025-10-28

4-(3-Methoxy-phenyl)-5-methyl-thiazol-2-ylamine Chemical and Physical Properties

Names and Identifiers

• 4-(3-Methoxyphenyl)-5-methylthiazol-2-ylamine
• 4-(3-Methoxy-phenyl)-5-methyl-thiazol-2-ylamine

• MDL： MFCD16483250
• Inchi： 1S/C11H12N2OS/c1-7-10(13-11(12)15-7)8-4-3-5-9(6-8)14-2/h3-6H,1-2H3,(H2,12,13)
• InChI Key： VKYHLQQEHCPAKI-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(=C1C)C1C=CC=C(C=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 215
• Topological Polar Surface Area: 76.4

Additional information on 4-(3-Methoxy-phenyl)-5-methyl-thiazol-2-ylamine

Professional Introduction to 4-(3-Methoxy-phenyl)-5-methyl-thiazol-2-ylamine (CAS No: 1225637-14-8)

4-(3-Methoxy-phenyl)-5-methyl-thiazol-2-ylamine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique thiazole core and methyl and methoxy substituents. This compound, identified by the CAS number 1225637-14-8, has garnered attention due to its potential applications in drug development and medicinal chemistry. The structural features of this molecule make it a valuable candidate for further exploration in various therapeutic areas.

The thiazole ring is a heterocyclic compound that plays a crucial role in medicinal chemistry due to its biological activity. It is found in numerous pharmacologically active substances, including antibiotics, antifungals, and anti-inflammatory agents. The presence of a methyl group at the 5-position and a 3-methoxy group at the phenyl ring enhances the compound's complexity and may contribute to its pharmacological properties. These modifications can influence the molecule's solubility, bioavailability, and interaction with biological targets.

Recent research has highlighted the importance of thiazole derivatives in the development of novel therapeutic agents. Studies have demonstrated that compounds containing the thiazole scaffold exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of functional groups in 4-(3-Methoxy-phenyl)-5-methyl-thiazol-2-ylamine may contribute to its unique pharmacological profile, making it a promising candidate for further investigation.

In particular, the 3-methoxy substituent on the phenyl ring can affect the compound's electronic properties and binding affinity to biological targets. This group can also influence metabolic stability and pharmacokinetic behavior. The combination of these structural elements suggests that 4-(3-Methoxy-phenyl)-5-methyl-thiazol-2-ylamine may possess distinct advantages over other thiazole derivatives in terms of efficacy and safety.

Current research in pharmaceutical chemistry is focused on identifying new molecular entities with improved therapeutic profiles. The use of computational methods, such as molecular docking and virtual screening, has facilitated the discovery of novel drug candidates. 4-(3-Methoxy-phenyl)-5-methyl-thiazol-2-ylamine represents an interesting example of how structural modifications can lead to the development of new pharmacophores. Its potential applications in treating various diseases make it a subject of considerable interest among researchers.

The synthesis of this compound involves multi-step organic reactions, requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex framework of 4-(3-Methoxy-phenyl)-5-methyl-thiazol-2-ylamine. These methods not only enhance efficiency but also minimize unwanted byproducts, ensuring the final product meets pharmaceutical standards.

Evaluation of the pharmacological activity of 4-(3-Methoxy-phenyl)-5-methyl-thiazol-2-ylamine has been conducted through in vitro and in vivo studies. Preliminary results indicate that this compound exhibits promising biological activity against certain disease models. Further investigation is needed to fully elucidate its mechanism of action and therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies are essential for advancing this research towards clinical applications.

The chemical properties of 4-(3-Methoxy-phenyl)-5-methyl-thiazol-2-ylamine also make it a valuable tool for mechanistic studies in medicinal chemistry. Understanding how this compound interacts with biological targets can provide insights into drug design principles and lead to the development of more effective therapeutics. Advanced spectroscopic techniques and crystallographic studies are being utilized to characterize its molecular structure and dynamics.

As research continues to evolve, new methodologies for drug discovery are being developed to accelerate the identification of lead compounds. High-throughput screening (HTS) and artificial intelligence (AI) algorithms have revolutionized the process by enabling rapid evaluation of large libraries of compounds. 4-(3-Methoxy-phenyl)-5-methyl-thiazol-2-ylamine serves as an example of how traditional organic synthesis complements modern computational approaches in pharmaceutical research.

The future prospects for 4-(3-Methoxy-phenyl)-5-methyl-thiazol-2-ylamine are promising, with potential applications in multiple therapeutic areas. Continued research is needed to optimize its chemical structure and evaluate its safety profile in preclinical studies. Regulatory approvals will be necessary before it can be translated into clinical use, but its unique properties make it a compelling candidate for further development.